Cas no 2490420-57-8 (4-Methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutan]-1-amine)

4-Methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutan]-1-amine structure
2490420-57-8 structure
Product Name:4-Methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutan]-1-amine
CAS No:2490420-57-8
MF:C9H15NO
MW:153.221502542496
CID:6059521
PubChem ID:137935870
Update Time:2025-10-29

4-Methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutan]-1-amine Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutane]-1-amine
    • 4-methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutan]-1-amine
    • 2490420-57-8
    • EN300-39870162
    • EN300-6501378
    • 4-Methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutan]-1-amine
    • Inchi: 1S/C9H15NO/c1-7-5-8(10,6-7)9(11-7)3-2-4-9/h2-6,10H2,1H3
    • InChI Key: IIAXUDMXDNBPTN-UHFFFAOYSA-N
    • SMILES: O1C2(C)CC(C2)(C21CCC2)N

Computed Properties

  • Exact Mass: 153.115364102g/mol
  • Monoisotopic Mass: 153.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 35.2Ų

4-Methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutan]-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6501378-0.05g
4-methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutane]-1-amine
2490420-57-8 95.0%
0.05g
$1381.0 2025-03-14
Enamine
EN300-6501378-0.1g
4-methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutane]-1-amine
2490420-57-8 95.0%
0.1g
$1447.0 2025-03-14
Enamine
EN300-6501378-0.25g
4-methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutane]-1-amine
2490420-57-8 95.0%
0.25g
$1513.0 2025-03-14
Enamine
EN300-6501378-0.5g
4-methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutane]-1-amine
2490420-57-8 95.0%
0.5g
$1577.0 2025-03-14
Enamine
EN300-6501378-1.0g
4-methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutane]-1-amine
2490420-57-8 95.0%
1.0g
$1643.0 2025-03-14
Enamine
EN300-6501378-2.5g
4-methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutane]-1-amine
2490420-57-8 95.0%
2.5g
$3220.0 2025-03-14
Enamine
EN300-6501378-5.0g
4-methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutane]-1-amine
2490420-57-8 95.0%
5.0g
$4764.0 2025-03-14
Enamine
EN300-6501378-10.0g
4-methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutane]-1-amine
2490420-57-8 95.0%
10.0g
$7065.0 2025-03-14
Enamine
EN300-39870162-0.05g
4-methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutan]-1-amine
2490420-57-8
0.05g
$1381.0 2023-05-26
Enamine
EN300-39870162-0.1g
4-methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutan]-1-amine
2490420-57-8
0.1g
$1447.0 2023-05-26

Additional information on 4-Methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutan]-1-amine

Introduction to 4-Methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutan]-1-amine (CAS No. 2490420-57-8)

4-Methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutan]-1-amine, with the CAS number 2490420-57-8, is a novel and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique spirocyclic structure, which endows it with a range of potential applications in pharmaceutical research and development.

The spirocyclic nature of 4-Methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutan]-1-amine is particularly noteworthy. Spirocyclic compounds are known for their enhanced stability and unique conformational properties, which can lead to improved pharmacokinetic profiles and biological activities. These properties make 4-Methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutan]-1-amine a valuable scaffold for the design and synthesis of new drugs.

Recent studies have explored the potential of 4-Methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutan]-1-amine in various therapeutic areas. One notable application is in the field of neurodegenerative diseases, where this compound has shown promising results in modulating specific neurotransmitter systems. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that 4-Methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutan]-1-amine exhibits potent activity as a selective serotonin reuptake inhibitor (SSRI), making it a potential candidate for the treatment of depression and anxiety disorders.

In addition to its potential as an SSRI, 4-Methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutan]-1-amine has also been investigated for its anti-inflammatory properties. Research conducted at the University of California, San Francisco, revealed that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that 4-Methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutan]-1-amine could be a valuable therapeutic agent for treating inflammatory conditions such as rheumatoid arthritis and multiple sclerosis.

The synthesis of 4-Methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutan]-1-amine has been optimized using modern synthetic techniques to ensure high yields and purity levels. A key step in the synthesis involves the formation of the spirocyclic core through a ring-closing metathesis (RCM) reaction followed by functional group manipulations to introduce the desired substituents. This synthetic route has been validated through multiple independent studies, confirming its robustness and scalability.

The pharmacokinetic properties of 4-Methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutan]-1-amine have also been extensively studied to assess its suitability for clinical applications. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, with good oral bioavailability and low toxicity levels in animal models. These characteristics are crucial for ensuring that 4-Methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutan]-1-amine can be safely administered to patients.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutan]-1-amine in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further Phase II and III trials to explore its potential in treating specific medical conditions.

In conclusion, 4-Methyl-3-oxaspiroyclo[2.l.l]hexane-l',cyclobutan]-l-amine (CAS No. 2490420–57–8) represents a promising compound with a wide range of potential applications in pharmaceutical research and development. Its unique spirocyclic structure and favorable pharmacological properties make it an attractive candidate for further investigation and clinical testing.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk